Cas no 71868-17-2 (Quinoline,6,6'-ethylidenebis[1,2-dihydro-2,2,4-trimethyl-)

• Product Name: Quinoline,6,6'-ethylidenebis[1,2-dihydro-2,2,4-trimethyl-
• CAS No: 71868-17-2
• MF: C₂₆H₃₂N₂
• MW: 372.545686721802
• CID: 568822
• PubChem ID: 155680
• Update Time: 2025-04-19

Quinoline,6,6'-ethylidenebis[1,2-dihydro-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,2,4-trimethyl-6-[1-(2,2,4-trimethyl-1H-quinolin-6-yl)ethyl]-1H-quinoline
• XAX-M
• Quinoline, 6,6'-(1,2-ethanediyl)bis(1,2-dihydro-2,2,4-trimethyl-
• DTXSID50222139
• 71868-17-2
• SCHEMBL9806393
• 6,6-Ethylenebis((2,2,4-trimethyl)-1,2-dihydroquinoline)
• Quinoline,6,6'-ethylidenebis[1,2-dihydro-2,2,4-trimethyl-

• Inchi： 1S/C26H32N2/c1-16-14-25(4,5)27-23-10-8-19(12-21(16)23)18(3)20-9-11-24-22(13-20)17(2)15-26(6,7)28-24/h8-15,18,27-28H,1-7H3
• InChI Key： VFXMBRDLBJICQZ-UHFFFAOYSA-N
• SMILES： N1C2C=CC(=CC=2C(C)=CC1(C)C)C(C)C1C=CC2=C(C=1)C(C)=CC(C)(C)N2

Computed Properties

• Exact Mass: 372.25676
• Monoisotopic Mass: 372.256549029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06